Cas no 2445750-84-3 (rac-tert-butyl N-(7R,8S)-8-hydroxy-5-oxaspiro3.4octan-7-ylcarbamate, trans)

• Product Name: rac-tert-butyl N-(7R,8S)-8-hydroxy-5-oxaspiro3.4octan-7-ylcarbamate, trans
• CAS No: 2445750-84-3
• MF: C₁₂H₂₁NO₄
• MW: 243.29944396019
• MDL: MFCD32692254
• CID: 5669360
• PubChem ID: 155821375
• Update Time: 2025-05-20

rac-tert-butyl N-(7R,8S)-8-hydroxy-5-oxaspiro3.4octan-7-ylcarbamate, trans Chemical and Physical Properties

Names and Identifiers

• rac-tert-butyl N-[(7R,8S)-8-hydroxy-5-oxaspiro[3.4]octan-7-yl]carbamate
• EN300-26975796
• Tert-butyl N-[(7R,8S)-8-hydroxy-5-oxaspiro[3.4]octan-7-yl]carbamate
• 2445750-84-3
• rac-tert-butyl N-(7R,8S)-8-hydroxy-5-oxaspiro3.4octan-7-ylcarbamate, trans

• MDL： MFCD32692254
• Inchi： 1S/C12H21NO4/c1-11(2,3)17-10(15)13-8-7-16-12(9(8)14)5-4-6-12/h8-9,14H,4-7H2,1-3H3,(H,13,15)/t8-,9+/m1/s1
• InChI Key： STGAABYOODWJCP-BDAKNGLRSA-N
• SMILES： O1C[C@H]([C@@H](C21CCC2)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 243.14705815g/mol
• Monoisotopic Mass: 243.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 67.8Ų

Additional information on rac-tert-butyl N-(7R,8S)-8-hydroxy-5-oxaspiro3.4octan-7-ylcarbamate, trans

Rac-Tert-Butyl N-(7R,8S)-8-Hydroxy-5-Oxaspiro[3.4]Octan-7-Ylcarbamate, Trans

Rac-Tert-Butyl N-(7R,8S)-8-Hydroxy-5-Oxaspiro[3.4]Octan-7-Ylcarbamate, Trans is a complex organic compound with the CAS Registry Number 2445750-84-3. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom. The compound's structure features a tert-butyl group attached to a carbamate moiety, which is further connected to a spiro system consisting of an oxaspiro ring and an octane ring. The stereochemistry of the compound is specified as 7R,8S, indicating the configuration at the stereogenic centers.

The tert-butyl carbamate group in this compound plays a significant role in its chemical properties. Carbamates are known for their ability to act as protecting groups in organic synthesis, particularly for amines. In this case, the tert-butyl group serves as a bulky protecting group, which can influence the reactivity and stability of the compound during various chemical transformations. The spiro system in the molecule introduces additional complexity to its structure, potentially affecting its physical properties such as solubility and melting point.

Recent studies have highlighted the importance of spiro compounds in drug discovery and materials science. The oxaspiro[3.4]octane framework in this compound has been shown to exhibit unique electronic and steric properties, making it a valuable building block in medicinal chemistry. For instance, compounds with similar spiro systems have been explored as potential inhibitors of various enzymes, including kinases and proteases.

The synthesis of rac-tert-butyl N-(7R,8S)-8-hydroxy-5-oxaspiro[3.4]octan-7-ylcarbamate, trans involves a multi-step process that typically includes ring-forming reactions and stereochemical control. Researchers have developed efficient methods to construct such complex molecules using techniques like ring-closing metathesis, aldol condensation, and stereo-selective hydrogenation. These methods not only ensure the correct stereochemistry but also enhance the overall yield and purity of the final product.

In terms of applications, this compound has shown promise in several areas. Its hydroxyl group can participate in hydrogen bonding, which is crucial for interactions with biological targets such as proteins and nucleic acids. Additionally, the tert-butyl group provides steric bulk, which can modulate binding affinities in drug-target complexes. Recent research has focused on leveraging these properties to develop new therapeutic agents targeting diseases such as cancer and neurodegenerative disorders.

The trans configuration of this compound is particularly interesting from a stereochemical perspective. Stereoisomers often exhibit different biological activities due to their distinct spatial arrangements. In this case, the trans configuration may lead to enhanced binding interactions with specific receptors or enzymes compared to other stereoisomers.

From an analytical standpoint, determining the stereochemistry of such complex molecules remains a challenge but has been addressed through advanced techniques like X-ray crystallography, NMR spectroscopy, and chiral chromatography. These methods provide detailed insights into the three-dimensional structure of the compound, ensuring accurate characterization for further studies.

Looking ahead, there is significant potential for exploring the pharmacokinetic properties of this compound. Understanding its absorption, distribution, metabolism, and excretion (ADME) profiles will be essential for evaluating its suitability as a drug candidate or intermediate in pharmaceutical development.